molecular formula C15H13NO B6271307 rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans CAS No. 65309-87-7

rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans

Cat. No. B6271307
CAS RN: 65309-87-7
M. Wt: 223.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans is a chiral molecule which is important for the synthesis of various pharmaceuticals and other compounds. It is a derivative of aziridine, which is an organic compound that consists of a three-membered ring with an amine substituent. Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans is a very important intermediate in the synthesis of pharmaceuticals and other compounds due to its unique properties.

Scientific Research Applications

Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans has a wide range of applications in scientific research. It is used as a building block for the synthesis of various pharmaceuticals and other compounds. It is also used in the synthesis of chiral compounds, which are important for the development of new drugs. In addition, it is used in the study of organic chemistry, as it can be used to study the reaction of aziridines with other compounds.

Mechanism of Action

Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans is a chiral molecule which has a unique ability to react with other compounds. The reaction of this molecule with other compounds is thought to involve a nucleophilic attack on the carbon atom of the aziridine ring, followed by a ring-opening reaction. This mechanism of action allows the molecule to be used in the synthesis of various pharmaceuticals and other compounds.
Biochemical and Physiological Effects
Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans has no known biochemical or physiological effects. As it is used as a building block for the synthesis of various pharmaceuticals and other compounds, its effects on the human body are unknown.

Advantages and Limitations for Lab Experiments

Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a chiral molecule, which allows it to be used in the synthesis of various pharmaceuticals and other compounds. Additionally, it is relatively easy to synthesize, and the reaction of this molecule with other compounds is well-understood. On the other hand, the reaction of this molecule with other compounds can be slow and inefficient, and the product can be difficult to purify.

Future Directions

Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans has many potential future applications. One potential application is in the development of new drugs, as it can be used as a building block for the synthesis of various pharmaceuticals and other compounds. Additionally, it could be used in the development of new chiral compounds, which could be used as catalysts in organic synthesis. Furthermore, it could be used to study the reaction of aziridines with other compounds, which could lead to the development of new methods of synthesis. Finally, it could be used to study the mechanism of action of various pharmaceuticals, which could lead to the development of new drugs.

Synthesis Methods

Rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans can be synthesized by a number of methods. The most commonly used method is the reaction of 2-bromobenzonitrile with ethylenediamine in the presence of a base such as sodium hydroxide. This reaction produces the desired racemic mixture of the aziridine. Other methods include the reaction of benzaldehyde with ethylenediamine in the presence of a base such as sodium hydroxide, and the reaction of benzaldehyde with ethylenediamine in the presence of a catalyst such as palladium chloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans involves the formation of an aziridine ring through a nucleophilic substitution reaction. The starting material for this reaction is benzoyl chloride and phenylhydrazine, which react to form the intermediate benzoylphenylhydrazine. This intermediate is then reacted with ethyl chloroformate to form the aziridine ring. The final product is obtained by racemization of the chiral center using a base-catalyzed reaction.", "Starting Materials": ["Benzoyl chloride", "Phenylhydrazine", "Ethyl chloroformate"], "Reaction": ["Step 1: Benzoyl chloride and phenylhydrazine react in the presence of a base to form benzoylphenylhydrazine.", "Step 2: Benzoylphenylhydrazine is reacted with ethyl chloroformate in the presence of a base to form the aziridine ring.", "Step 3: The chiral center is racemized using a base-catalyzed reaction to obtain rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans."] }

CAS RN

65309-87-7

Product Name

rac-(2R,3S)-2-benzoyl-3-phenylaziridine, trans

Molecular Formula

C15H13NO

Molecular Weight

223.3

Purity

90

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.